Cas no 1251623-70-7 (1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one)

1-(3-Bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one is a brominated heterocyclic compound featuring both oxadiazole and dihydropyridazinone moieties. Its structure suggests potential utility in medicinal chemistry and materials science, particularly as a scaffold for designing bioactive molecules or functional materials. The presence of bromine atoms enhances reactivity for further functionalization via cross-coupling reactions, while the oxadiazole ring contributes to stability and electronic properties. This compound may serve as an intermediate in synthesizing pharmaceuticals, agrochemicals, or optoelectronic materials. Its rigid, conjugated framework could also facilitate studies in molecular recognition or supramolecular chemistry. Careful handling is advised due to potential sensitivity to light or moisture.

1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one structure

1251623-70-7 structure

Product Name:1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

CAS No:1251623-70-7

MF:C₁₈H₁₀Br₂N₄O₂

MW:474.105601787567

CID:5396257

Update Time:2025-06-30

1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-Bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-4(1H)-pyridazinone
- 1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one
- Inchi： 1S/C18H10Br2N4O2/c19-12-4-1-3-11(9-12)17-21-18(26-23-17)16-15(25)7-8-24(22-16)14-6-2-5-13(20)10-14/h1-10H
- InChI Key： TVVBAWBFXLWSDX-UHFFFAOYSA-N
- SMILES： C1(C2ON=C(C3=CC=CC(Br)=C3)N=2)=NN(C2=CC=CC(Br)=C2)C=CC1=O

Experimental Properties

Density: 1.80±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 628.3±65.0 °C(Predicted)
pka: -3.50±0.44(Predicted)

1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3406-3822-2μmol	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	2μmol	$57.0	2023-09-10
Life Chemicals	F3406-3822-5μmol	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	5μmol	$63.0	2023-09-10
Life Chemicals	F3406-3822-10μmol	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	10μmol	$69.0	2023-09-10
Life Chemicals	F3406-3822-20μmol	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	20μmol	$79.0	2023-09-10
Life Chemicals	F3406-3822-1mg	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	1mg	$54.0	2023-09-10
Life Chemicals	F3406-3822-2mg	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	2mg	$59.0	2023-09-10
Life Chemicals	F3406-3822-3mg	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	3mg	$63.0	2023-09-10
Life Chemicals	F3406-3822-4mg	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	4mg	$66.0	2023-09-10
Life Chemicals	F3406-3822-5mg	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	5mg	$69.0	2023-09-10
Life Chemicals	F3406-3822-10mg	1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one	1251623-70-7	10mg	$79.0	2023-09-10

1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on 1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one

Comprehensive Analysis of 1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251623-70-7)

The compound 1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one (CAS No. 1251623-70-7) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structure, featuring both 1,2,4-oxadiazole and dihydropyridazinone moieties, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its aromatic and electron-rich properties.

In recent years, the demand for heterocyclic compounds like 1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one has surged due to their versatility in pharmaceutical intermediates and functional materials. A common query among scientists is whether this compound exhibits bioactivity against specific enzymes or can be modified for enhanced solubility. These questions align with the broader trend of optimizing small-molecule therapeutics for better pharmacokinetic profiles.

The synthesis of CAS No. 1251623-70-7 typically involves multi-step reactions, including cyclocondensation and cross-coupling techniques. Its 3-bromophenyl substituents contribute to its stability and reactivity, making it a valuable scaffold for further derivatization. Notably, the 1,2,4-oxadiazole ring is known for its role in improving metabolic stability, a feature highly sought after in drug design.

From an industrial perspective, 1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one is often discussed in the context of high-throughput screening and fragment-based drug discovery. Its molecular weight and logP values suggest moderate lipophilicity, which is advantageous for blood-brain barrier penetration—a hot topic in neurological disorder research. Additionally, its fluorescence properties have sparked interest in imaging applications, particularly for cellular tracking.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 1251623-70-7. Researchers are exploring catalyst-free or solvent-free synthetic routes to minimize waste, reflecting the growing emphasis on sustainable chemistry. This aligns with frequent searches for eco-friendly synthesis methods and green alternatives in organic chemistry forums.

In summary, 1-(3-bromophenyl)-3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydropyridazin-4-one represents a fascinating intersection of medicinal chemistry, materials science, and sustainability. Its structural complexity and functional adaptability continue to inspire innovative research, addressing both fundamental scientific questions and practical industrial needs.